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Compound of Interest

Compound Name: CALCIUM OXIDE

Cat. No.: B1588162 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling calcium oxide (CaO), also known as quicklime. Adherence to these procedures is

critical to prevent injury and ensure safe disposal.

Personal Protective Equipment (PPE)
When handling calcium oxide, a comprehensive PPE strategy is non-negotiable due to its

classification as a skin irritant, a cause of serious eye damage, and a respiratory irritant.[1][2][3]

[4][5] The following table summarizes the required personal protective equipment.
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Body Part Required PPE
Specifications and
Remarks

Eyes/Face Safety goggles or a face shield

Must be worn at all times.[6]

Do not wear contact lenses.[6]

[7] Sealed glasses with side

covers or wide-angle full

glasses are recommended for

powders.[6][8] An eyewash

station should be readily

accessible.[9]

Skin

Chemical-resistant gloves

(e.g., nitrile), lab coat, and full-

coverage clothing

Impermeable gloves and

protective work clothing are

necessary.[10] Standard

working clothes that fully cover

the skin, full-length trousers,

and long-sleeved overalls with

close fittings are required.[6]

Respiratory NIOSH-approved respirator

Use a suitable respirator when

high concentrations are

present or if dust is generated.

[10] A particulate filter mask is

recommended.[6] For

exposures exceeding 25

mg/m³, a MSHA/NIOSH-

approved self-contained

breathing apparatus with a full

facepiece is required.[11]

Footwear Closed-toe shoes
Shoes should be resistant to

caustics.[6]

Quantitative Exposure Limits
Occupational exposure limits for calcium oxide have been established to protect laboratory

personnel from its harmful effects.
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Exposure Limit Value Notes

Occupational Exposure Limit

(OEL), 8-hour TWA
1 mg/m³ (respirable dust)

TWA (Time-Weighted Average)

is the average exposure over

an 8-hour workday.[1]

Short-Term Exposure Limit

(STEL), 15 minutes
4 mg/m³ (respirable dust)

STEL is the concentration to

which workers can be exposed

continuously for a short period

without suffering from irritation,

chronic or irreversible tissue

damage, or narcosis of a

sufficient degree to increase

the likelihood of accidental

injury, impair self-rescue or

materially reduce work

efficiency.[1]

Immediately Dangerous to Life

and Health (IDLH)
25 mg/m³ [11]

Operational and Disposal Plans
Proper handling, storage, and disposal of calcium oxide are crucial for maintaining a safe

laboratory environment.

Handling Procedures
Work in a Ventilated Area: Always handle calcium oxide in a well-ventilated area, preferably

under a chemical fume hood, to minimize dust inhalation.[9][10]

Avoid Contact: Prevent contact with skin, eyes, and clothing by wearing the appropriate PPE.

[7][10]

Prevent Dust Formation: Avoid creating dust.[7][10] Use a vacuum to reduce dust during

clean-up; do not dry sweep.[11]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://kalk.no/wp-content/uploads/2018/06/SDS_CaO_VK_english.pdf
https://kalk.no/wp-content/uploads/2018/06/SDS_CaO_VK_english.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0325.pdf
https://www.benchchem.com/product/b1588162?utm_src=pdf-body
https://www.benchchem.com/product/b1588162?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ACR42283~~PDF~~MTR~~AUSD~~EN~~2022-11-18%2014:53:49~~Calcium%20oxide
https://www.espimetals.com/index.php/msds/480-Calcium%20Oxide
https://buxtonlime.com/wp-content/uploads/2024/06/QuicklimeCalcium-Oxide-Safety-Data-Sheet.pdf
https://www.espimetals.com/index.php/msds/480-Calcium%20Oxide
https://buxtonlime.com/wp-content/uploads/2024/06/QuicklimeCalcium-Oxide-Safety-Data-Sheet.pdf
https://www.espimetals.com/index.php/msds/480-Calcium%20Oxide
https://nj.gov/health/eoh/rtkweb/documents/fs/0325.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hygienic Practices: Wash hands thoroughly after handling.[2][10] Do not eat, drink, or smoke

in the handling area.[11] Contaminated work clothes should be laundered separately.[11]

Storage Protocols
Dry Conditions: Store calcium oxide in a cool, dry, well-ventilated area.[2][10] It is moisture-

sensitive and will react with water, releasing heat that can ignite combustible materials.[2][11]

Sealed Containers: Keep containers tightly closed.[2][10][12] Bulk storage should be in

purpose-designed silos.[1][7]

Incompatible Materials: Store away from water, acids, halogens, and organic materials.[2]

[10][11] Violent reactions can occur with strong acids, chlorine trifluoride, boric oxide, and

hydrogen fluoride.[11]

Disposal Plan
Small Spills: For small spills, sweep up the material, place it in a sealed container, and

dispose of it.[2] Ventilate the area and wash the spill site after material pickup is complete.[2]

Large Spills: For large spills, evacuate the area and contact emergency services.[13] Do not

use water.[13] Contain the spillage and collect the material for reuse or disposal, avoiding

dust generation.[13]

Waste Disposal: Dispose of calcium oxide as a hazardous waste in accordance with

federal, state, and local regulations.[11] For small amounts, it can be very slowly hydrated by

adding water and then neutralized with dilute hydrochloric acid to a pH of 7-8 before being

diluted and flushed to a sewer or sent to a landfill.[13]

Emergency Procedures for Spills
A clear and immediate response plan is critical for managing calcium oxide spills. The

following workflow outlines the necessary steps.
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Calcium Oxide Spill Response Workflow

Immediate Actions

Containment & Cleanup

Final Steps

Spill Occurs

Evacuate non-essential personnel

Don appropriate PPE

Ensure adequate ventilation

Contain the spill

Proceed with caution

Clean up spill (no water)

Package waste in sealed containers

Decontaminate the area

After cleanup

Dispose of waste per regulations

Report the incident

Click to download full resolution via product page

Caption: Workflow for handling a calcium oxide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1588162?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

